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Compound of Interest

Compound Name: 2-Fluoro-5-nitroaniline

Cat. No.: B1294389

An In-depth Technical Guide to 2-Fluoro-5-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-5-nitroaniline, a key
chemical intermediate. It covers its chemical identity, physical and spectroscopic properties,
synthesis protocols, and applications, with a focus on its role in pharmaceutical development.

Chemical Identity and Structure

2-Fluoro-5-nitroaniline is an aromatic organic compound with the chemical formula
CeHsFN202.[1][2] Its structure consists of a benzene ring substituted with a fluorine atom, a
nitro group, and an amino group.

CAS Number: 369-36-8[1][2][3]
IUPAC Name: 2-fluoro-5-nitroaniline[3][4]
Synonyms: 1-Amino-2-fluoro-5-nitrobenzene, Benzenamine, 2-fluoro-5-nitro-[2]

The molecular structure is essentially planar, with a slight dihedral angle between the nitro
group and the benzene ring.[5] An intramolecular hydrogen bond is observed between the
amino group and the fluorine atom.[5]

Molecular Structure:
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Caption: Chemical structure of 2-Fluoro-5-nitroaniline.

Physicochemical and Spectroscopic Properties

A summary of the key properties of 2-Fluoro-5-nitroaniline is presented in the tables below.

ble 1: Chemical Identif | Physical :

Property Value Reference

Molecular Formula CeHsFN202 [11[3114]

Molecular Weight 156.11 g/mol [31[6]
White to amber, ochre to light

Appearance brown crystalline powder or [4][6]
chunks.

Melting Point 97-100 °C (lit.) [6]

Purity >98% [61[7]
KJVBJICWGQIMOZ-

InChl Key [31[4]
UHFFFAOYSA-N

) Nclcc(ccclF)--INVALID-LINK--

SMILES String [4]
=0

Flash Point 91 °C (195.8 °F) - closed cup

Spectrum Type Data Availability Reference

1H NMR Available [8]

13C NMR Available [8]

Infrared (IR) Available [2][8]

Mass Spectrometry (MS) Available (Electron lonization) [2][9]

Raman Available [3][10]
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Table 3: Crystallographic Data

Parameter Value Reference
Crystal System Monoclinic [5]
Space Group P2i/n [5]
_ _ a=12.1967 A, b=3.7559 A, ¢
Cell Dimensions [5]
=14.4539 A
Cell Angles o =90° B=102.143° y =90° [5]

Experimental Protocols: Synthesis

2-Fluoro-5-nitroaniline is an important intermediate in organic synthesis.[11] Several methods
for its preparation have been reported, primarily involving the selective reduction of 2,4-
dinitrofluorobenzene.

Method 1: Selective Reduction using Iron

A common and effective method involves the selective reduction of the nitro group at the 2-
position of 2,4-dinitrofluorobenzene using iron powder in the presence of an acid, such as
acetic acid or hydrochloric acid.[12]

Reaction Scheme:

(

Selective Reduction

Iron (Fe) powder
Acid (e.g., Acetic Acid)

Click to download full resolution via product page

Caption: Synthesis of 2-Fluoro-5-nitroaniline via selective reduction.

Detailed Protocol:
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e Reaction Setup: To a suitable reaction vessel, add 2,4-dinitrofluorobenzene.

e Reagent Addition: Introduce iron powder (reduced or electrolytic iron is preferred) and an
acid (e.qg., acetic acid or hydrochloric acid).[12] The molar ratio of iron to 2,4-
dinitrofluorobenzene is typically between 2.5 and 4.[12]

e Reaction Conditions: The reaction is carried out to selectively reduce the nitro group at the 2-
position.

o Work-up and Purification: After the reaction is complete, the mixture undergoes post-
treatment procedures such as concentration and extraction to isolate the crude product.[12]
Further purification can be achieved by chromatography, distillation, or recrystallization to
yield pure 2-Fluoro-5-nitroaniline.[12]

Method 2: Catalytic Hydrogenation

Another reported synthesis route involves the catalytic hydrogenation of 2,4-
dinitrofluorobenzene using a palladium-carbon (Pd/C) catalyst.[13]

Detailed Protocol:

o Reaction Setup: In a Parr hydrogenation unit, combine 2,4-dinitrofluorobenzene, 5%
palladium-on-carbon catalyst, glacial acetic acid, and anhydrous ethanol.[13]

e Reaction Conditions: Maintain the reaction mixture temperature at 20-25°C under a
hydrogen pressure of 370 psi for approximately 2.5 hours.[13]

o Work-up: After the reaction, extract the product with dichloromethane and dry the organic
phases over anhydrous magnesium sulfate.[13]

 Purification: Remove the solvent under reduced pressure. The resulting residue is first
filtered through a silica gel pad and then further purified by column chromatography using a
dichloromethane:heptane (80:20, v/v) eluent to obtain the final product.[13]

Experimental Workflow

The general workflow for the synthesis and purification of 2-Fluoro-5-nitroaniline is illustrated
below.
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Caption: General experimental workflow for synthesis and purification.

Applications in Research and Drug Development
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2-Fluoro-5-nitroaniline is a valuable building block and intermediate in the synthesis of
various organic molecules.[6][13]

o Pharmaceutical Intermediate: It is widely used as an intermediate in the synthesis of
pharmaceuticals.[6][14] While specific drug development pathways involving this exact
molecule are proprietary, related structures like 5-Fluoro-2-nitroaniline are crucial in
synthesizing anti-cancer agents.[14] For instance, the related compound 4-Fluoro-2-
Methoxy-5-nitroaniline is a key intermediate in the synthesis of Mereletinib, a potent inhibitor
of the BRAFV600E kinase for cancer treatment.[15][16]

e Agrochemicals: This compound serves as a starting material for the production of various
herbicides, including tetrahydrophthalimides, hydantoins, and urazoles.[12]

e Dyes and Pigments: It can be utilized in the synthesis of dyes and pigments.[5]

Safety and Handling

2-Fluoro-5-nitroaniline is classified as a flammable solid and can cause skin and serious eye
irritation.[3][17] It may also cause respiratory irritation.[17]

Hazard Classifications:

Flammable Solid (Category 1)[17]

Skin Irritant (Category 2)

Eye Irritant (Category 2)

Specific Target Organ Toxicity (Single Exposure), Respiratory System (Category 3)[17]
Handling and Storage:

e Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[17][18] Use a NIOSH/MSHA approved respirator if exposure limits are exceeded.
[17]

» Handling: Use only in a well-ventilated area or under a chemical fume hood.[17][18] Avoid
breathing dust.[17] Keep away from heat, sparks, and open flames.[17]
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» Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[17][18]

e Incompatible Materials: Acids, strong oxidizing agents, acid anhydrides, acid chlorides, and
chloroformates.[18]

First Aid Measures:

 In case of eye contact: Rinse cautiously with water for several minutes.[17]

 In case of skin contact: Wash with plenty of soap and water.[17]

« If inhaled: Remove the victim to fresh air.[17]

Always consult the Safety Data Sheet (SDS) for complete safety and handling information
before use.[17][18][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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